Cas no 54278-86-3 (4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol)
54278-86-3 structure
Product Name:4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol
CAS No:54278-86-3
MF:C15H24BrClO
MW:335.707463264465
CID:940431
PubChem ID:433418
Update Time:2025-04-19
4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol
- (2S,3S,6S,10R)-10-Bromo-2-chloro-3,7,11,11-tetramethylspiro[5.5]undec-7-en-3-ol
- 10-bromo-4-chloro-3,7,11,11-tetramethylspiro[5.5]undec-7-en-3-ol
- AC1L8VDM
- CTK8J1509
- GLANDULIFEROL
- NSC329496
- NSC-329496
- DTXSID80330897
- 54278-86-3
-
- Inchi: 1S/C15H24BrClO/c1-10-5-6-11(16)13(2,3)15(10)8-7-14(4,18)12(17)9-15/h5,11-12,18H,6-9H2,1-4H3
- InChI Key: XTJRMMKSWBOFCC-UHFFFAOYSA-N
- SMILES: BrC1CC=C(C)C2(CCC(C)(C(C2)Cl)O)C1(C)C
Computed Properties
- Exact Mass: 334.07002
- Monoisotopic Mass: 334.06991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 4.65480
4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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